2-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonyl)-2-azabicyclo[2.2.2]octane-1-carboxylic acid
• InChI: InChI=1S/C23H23NO4/c25-21(26)23-11-9-15(10-12-23)13-24(23)22(27)28-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14H2,(H,25,26)
• InChI Key: XSBMDSOMRNZYPV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1CN2C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C23H23NO4
• Molecular Weight: 377.4 g/mol
• CAS RN: 1987261-87-9

Description

This compound is also known as N-Fmoc-anthranilic Acid or N-[(9H-Fluoren-9-ylmethoxy)carbonyl]anthranilic Acid. It is used in peptide synthesis and is part of the category of non-natural aromatic amino acids.

Physical and Chemical Properties The compound is a solid at 20°C and should be stored at 0-10°C under an inert gas. It has a molecular formula of C22H17NO4 and a molecular weight of 359.38. The compound is white to light yellow or light yellow-red powder or crystal.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : The compound has been synthesized using practical methods that result in high yields. A key step often involves tandem Strecker reactions and intramolecular nucleophilic cyclization (Radchenko et al., 2009).
• Structural Studies : Structural studies have been conducted using IR and NMR spectroscopy, with the crystal structure of related compounds determined by X-ray diffraction (Arias-Pérez et al., 2003).

Chemical Properties and Reactivity

• Carbon-Carbon Bond Scission : This compound has been involved in reactions where molecular oxygen induces carbon-carbon bond scission under mild conditions, forming new carbonyl bonds (Norris et al., 1997).
• Conformational Analysis : The compound has been the subject of molecular mechanics and density functional studies to understand its conformational behavior (Arias-Pérez et al., 2003).

Applications in Asymmetric Synthesis

• Use as Chiral Auxiliary : The compound has been used as an efficient chiral auxiliary in asymmetric syntheses, demonstrating its utility in the synthesis of complex molecules (Martens & Lübben, 1991).

Miscellaneous Applications

• Liquid Scintillators : Derivatives of this compound have been evaluated as primary liquid scintillation solutes, showcasing their potential in analytical chemistry applications (Barnett et al., 1960).
• Synthesis of α-Keto and α,β-Unsaturated Amides : It has been used in decarboxylative acylation reactions to synthesize α-keto and α,β-unsaturated amides or esters (Zhang et al., 2017).